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Cat. No.: B12309328 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Sophoracarpan A is a pterocarpan natural product isolated from the plant species Sophora

tomentosa. Initially identified in 1990, its chemical structure, particularly its stereochemistry, has

since been revised based on total synthesis efforts. This technical guide provides a

comprehensive overview of the current knowledge on Sophoracarpan A, including its

chemical structure, physicochemical properties, and the experimental protocols for its isolation

and synthesis. Due to a lack of specific studies on its biological activity, this guide also

discusses the known pharmacological properties of related pterocarpans from the Sophora

genus to highlight its potential therapeutic relevance.

Chemical Structure and Physicochemical Properties
Sophoracarpan A belongs to the pterocarpan class of isoflavonoids, which are characterized

by a tetracyclic ring system. The initial structural elucidation and a subsequent revision have

led to a corrected understanding of its stereochemistry.

Chemical Structure
The molecular formula of Sophoracarpan A is C₁₇H₁₆O₅. The originally proposed structure and

the revised, now accepted, structure are presented below. The key difference lies in the relative

stereochemistry at the chiral centers.
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Originally Proposed Structure (1990): The initial structure was determined based on

spectroscopic analysis of the isolated natural product.

Revised Structure (2015): The total synthesis of (-)-Sophoracarpan A led to a reassignment of

its relative stereochemistry[1]. This revised structure is now considered the correct

representation of the natural product.

Physicochemical Properties
Detailed experimental data on the physicochemical properties of Sophoracarpan A are not

extensively available in the public domain. The table below summarizes the available

information.

Property Value Source

Molecular Formula C₁₇H₁₆O₅ Mass Spectrometry

Molecular Weight 300.31 g/mol Calculated

Appearance Not Reported -

Melting Point Not Reported -

Optical Rotation Not Reported -

Solubility Not Reported -

UV-Vis λmax Not Reported -

IR (Infrared) νmax Not Reported -

Note: The lack of reported quantitative data highlights the need for further experimental

characterization of this compound.

Experimental Protocols
Isolation of Sophoracarpan A from Sophora tomentosa**
The following is a generalized workflow for the isolation of Sophoracarpan A based on the

initial discovery.
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Dried and powdered aerial parts of Sophora tomentosa

Extraction with a suitable organic solvent (e.g., methanol or ethanol)

Concentration of the extract under reduced pressure

Solvent-solvent partitioning (e.g., between ethyl acetate and water)

Column chromatography on silica gel

Collection and analysis of fractions

Further purification by preparative TLC or HPLC

Isolation of pure Sophoracarpan A

Click to download full resolution via product page

Figure 1: Generalized workflow for the isolation of Sophoracarpan A.

Total Synthesis of (-)-Sophoracarpan A
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The total synthesis of (-)-Sophoracarpan A was achieved from a common intermediate, which

also served as a precursor for the synthesis of other pterocarpans like (-)-medicarpin and (±)-

kushecarpin A. The synthetic strategy involved key steps such as oxidative dearomatization

and a diastereoselective Diels-Alder reaction[1]. A simplified representation of the synthetic

logic is provided below.

Common Intermediate

Ortho-Quinone Methide Chemistry

Diastereoselective Diels-Alder Reaction

Further Functional Group Manipulations

(-)-Sophoracarpan A

Click to download full resolution via product page

Figure 2: Simplified logical flow of the total synthesis of (-)-Sophoracarpan A.

Biological Activities and Potential Signaling
Pathways
There is a significant lack of studies directly investigating the biological activities of

Sophoracarpan A. However, pterocarpans isolated from various Sophora species are known

to possess a range of pharmacological properties. These activities provide a basis for

predicting the potential therapeutic applications of Sophoracarpan A.
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Potential Biological Activities of Sophoracarpan A
Based on the activities of structurally related pterocarpans from Sophora, Sophoracarpan A
may exhibit the following biological effects:

Antimicrobial Activity: Many pterocarpans from Sophora species have demonstrated activity

against a variety of bacteria and fungi.

Anti-inflammatory Activity: Several isoflavonoids from Sophora have been shown to possess

anti-inflammatory properties.

Anticancer Activity: Some pterocarpans have been investigated for their cytotoxic effects

against various cancer cell lines.

Potential Signaling Pathway Involvement
The potential mechanisms of action of Sophoracarpan A, extrapolated from related

compounds, could involve modulation of key cellular signaling pathways.
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Figure 3: Postulated signaling pathways potentially modulated by Sophoracarpan A.

Conclusion and Future Directions
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Sophoracarpan A is a structurally interesting pterocarpan natural product. While its isolation

and total synthesis have been reported, leading to a crucial revision of its stereochemistry, a

significant gap exists in our understanding of its physicochemical properties and biological

activities. Future research should focus on:

Re-isolation and full characterization: A detailed study to determine the melting point, optical

rotation, solubility, and comprehensive spectroscopic data of Sophoracarpan A is

warranted.

Biological screening: A broad-based biological screening of pure Sophoracarpan A is

necessary to identify its potential therapeutic properties, including antimicrobial, anti-

inflammatory, and anticancer activities.

Mechanism of action studies: Should biological activity be confirmed, further studies to

elucidate the underlying molecular mechanisms and signaling pathways would be crucial for

its development as a potential therapeutic agent.

This technical guide provides a summary of the current, albeit limited, knowledge on

Sophoracarpan A and aims to serve as a foundation for future research in this area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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